Cas no 65610-50-6 (Methyl 2-chloro-1-methyl-1H-indole-3-carboxylate)
65610-50-6 structure
Product Name:Methyl 2-chloro-1-methyl-1H-indole-3-carboxylate
CAS No:65610-50-6
MF:C11H10ClNO2
MW:223.655601978302
CID:2794215
PubChem ID:12380286
Update Time:2025-04-21
Methyl 2-chloro-1-methyl-1H-indole-3-carboxylate Chemical and Physical Properties
Names and Identifiers
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- 65610-50-6
- DTXSID70495409
- Methyl 2-chloro-1-methyl-1H-indole-3-carboxylate
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- Inchi: 1S/C11H10ClNO2/c1-13-8-6-4-3-5-7(8)9(10(13)12)11(14)15-2/h3-6H,1-2H3
- InChI Key: UYIRXLJICAAFRZ-UHFFFAOYSA-N
- SMILES: ClC1=C(C(=O)OC)C2C=CC=CC=2N1C
Computed Properties
- Exact Mass: 223.0400063Da
- Monoisotopic Mass: 223.0400063Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 259
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 31.2Ų
Methyl 2-chloro-1-methyl-1H-indole-3-carboxylate Related Literature
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1. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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